Cas no 1013807-96-9 (N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• CAS No: 1013807-96-9
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 6586580
• PubChem ID: 16952675
• Update Time: 2025-10-30

N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• N-(6-methoxy-1,3-benzothiazol-2-yl)-2,5-dimethylpyrazole-3-carboxamide
• 1H-Pyrazole-5-carboxamide, N-(6-methoxy-2-benzothiazolyl)-1,3-dimethyl-
• AKOS024649029
• 1013807-96-9
• N-(6-methoxybenzo[d]thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• F2447-0001

• Inchi： 1S/C14H14N4O2S/c1-8-6-11(18(2)17-8)13(19)16-14-15-10-5-4-9(20-3)7-12(10)21-14/h4-7H,1-3H3,(H,15,16,19)
• InChI Key： UXPSSWOBHSLTOK-UHFFFAOYSA-N
• SMILES： N1(C)C(C(NC2=NC3=CC=C(OC)C=C3S2)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 302.08374688g/mol
• Monoisotopic Mass: 302.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 9.26±0.70(Predicted)

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1013807-96-9)

The compound N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide, identified by its CAS No. 1013807-96-9, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a benzothiazole core with a pyrazole carboxamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted drug discovery.

In recent years, the scientific community has shown growing interest in small-molecule modulators like N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide. This aligns with popular search queries such as "novel heterocyclic compounds in drug development" and "benzothiazole derivatives biological activity." The compound's methoxybenzothiazole component is particularly noteworthy, as this structural feature is frequently explored in medicinal chemistry for its potential to enhance bioavailability and target binding affinity.

The pyrazole carboxamide segment of CAS No. 1013807-96-9 contributes to its molecular diversity, a characteristic highly valued in modern fragment-based drug design. This approach, often searched as "FBDD strategies in lead optimization," has become crucial in addressing complex diseases. The compound's 1,3-dimethylpyrazole unit may offer metabolic stability advantages, a topic frequently discussed in forums about "improving drug-like properties of lead compounds."

From a synthetic chemistry perspective, N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide presents interesting challenges and opportunities. Its preparation typically involves amide bond formation between appropriately functionalized benzothiazole and pyrazole precursors, a process that attracts searches for "efficient amide coupling methods." The presence of multiple hydrogen bond acceptors in its structure makes it a valuable subject for studies on "molecular recognition patterns" in drug-receptor interactions.

In the context of current research trends, this compound's potential applications extend beyond pharmaceuticals. There's growing interest in its possible use in agricultural chemistry, particularly in the development of next-generation crop protection agents. This connects with popular search terms like "eco-friendly agrochemicals" and "sustainable pest control solutions." The methoxybenzothiazole moiety, in particular, has shown promise in various biocidal applications, though specific uses for this compound remain under investigation.

Analytical characterization of CAS No. 1013807-96-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods, often searched as "structural elucidation of complex molecules," are crucial for confirming the compound's purity and understanding its three-dimensional conformation. The dimethylpyrazole component's influence on the molecule's overall conformational flexibility is an area of particular interest to computational chemists.

The physicochemical properties of N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide, including its logP value, aqueous solubility, and thermal stability, are critical parameters for researchers. These characteristics directly impact the compound's potential applications and are frequently searched in relation to "ADMET prediction of drug candidates." The balanced lipophilicity-hydrophilicity profile suggested by its structure makes it an interesting subject for formulation studies.

Recent patent literature reveals growing commercial interest in compounds structurally related to CAS No. 1013807-96-9, particularly in areas of chronic disease management and age-related disorders. This aligns with trending healthcare searches about "novel therapeutic approaches for metabolic diseases." While specific clinical applications for this exact compound are still emerging, its structural features suggest potential in modulating various biological pathways.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide represents an intriguing example of modern medicinal chemistry innovation. Its combination of benzothiazole and pyrazole pharmacophores offers multiple avenues for further research and development. As interest grows in multi-target drug design and polypharmacology approaches, compounds like this will likely continue to attract attention from both academic and industrial researchers worldwide.